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Compound of Interest

Compound Name: N-Methyl-3-aminomethylindole

Cat. No.: B1194620 Get Quote

The indole ring system is a privileged structural motif in nature, forming the core of numerous

bioactive compounds and pharmaceuticals.[1][2] N-Methyl-3-aminomethylindole (also known

as 3-(methylaminomethyl)indole) belongs to this vital class of molecules. It is recognized as a

plant metabolite, notably found in species such as barley and tomato, and serves as a crucial

intermediate in the biosynthesis of other alkaloids like gramine.[3][4]

Beyond its natural occurrence, the N-Methyl-3-aminomethylindole scaffold is a valuable

building block in medicinal chemistry. The indole framework is known to mimic peptide

structures, enabling it to bind reversibly to a variety of enzymes and opening vast opportunities

for the development of novel therapeutics with distinct mechanisms of action.[2] Derivatives

have shown promise as potent anticancer agents, highlighting the compound's potential in drug

discovery programs.[5][6] This guide aims to consolidate the core scientific knowledge on N-
Methyl-3-aminomethylindole, providing a foundation for its application in research and

development.

Chemical Identity and Physicochemical Properties
N-Methyl-3-aminomethylindole is structurally characterized by an indole nucleus substituted

at the C3 position with a methylaminomethyl group. This combination of a heteroaromatic ring

and a secondary amine function dictates its chemical behavior and physical properties.

Diagram: Chemical Structure of N-Methyl-3-aminomethylindole

Caption: Chemical structure of N-Methyl-3-aminomethylindole.
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Table 1: Chemical Identifiers and Properties

Property Value Source

IUPAC Name
1-(1H-indol-3-yl)-N-

methylmethanamine
[3]

Synonyms
3-(Methylaminomethyl)indole,

NMAMI
[3]

CAS Number 36284-95-4 [3]

Molecular Formula C₁₀H₁₂N₂ [3]

Molecular Weight 160.22 g/mol [3]

Appearance Solid (inferred) [7]

Solubility Low water solubility is likely [8]

Synthesis and Purification
The synthesis of 3-aminomethylindoles is a well-established area of organic chemistry. These

compounds are commonly prepared via the Mannich reaction, which involves the

aminoalkylation of an acidic proton located on a carbon atom. For N-Methyl-3-
aminomethylindole, this involves a three-component condensation of indole, formaldehyde,

and methylamine. Alternatively, modern synthetic protocols leverage transition-metal catalysis

or multi-component reactions under mild conditions to achieve high yields and atom economy.

[9]

Plausible Synthetic Workflow: Three-Component
Coupling
A practical and efficient method for synthesizing N-Methyl-3-aminomethylindole is the one-

pot, three-component coupling reaction between indole, an appropriate aldehyde (e.g.,

paraformaldehyde), and an N-alkylaniline or amine. [9]This approach is favored for its

operational simplicity and often proceeds under mild, solvent-free conditions.

Diagram: Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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